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Compound of Interest

Compound Name: 2-Benzyloxy-3-bromopyridine

Cat. No.: B1283523

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties and a
plausible synthetic route for 2-Benzyloxy-3-bromopyridine (CAS Number: 52200-49-4). This
document is intended to be a valuable resource for professionals in research and development
who are utilizing this compound in their work.

Core Physical Properties

2-Benzyloxy-3-bromopyridine is a substituted pyridine derivative. The following table
summarizes its key physical and chemical properties.
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Property Value Source
CAS Number 52200-49-4 [11[2][3]
Molecular Formula C12H10BrNO [2][3]
Molecular Weight 264.12 g/mol [2]
Appearance Colorless to light yellow liquid [1]

175-178 °C at 6 Torr; 325.8 °C

Boiling Point 1[4
J (at 760 Torr) [
) 1.438 + 0.06 g/cm? (Predicted);
Density [1][4]
1.4 g/mL
pKa 1.56 + 0.22 (Predicted) [1]
Storage Temperature 2-8°C or Room Temperature [1][3]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 2-
Benzyloxy-3-bromopyridine are not readily available in the public domain. However, standard
laboratory procedures for organic compounds can be applied.

Determination of Boiling Point

The boiling point of 2-Benzyloxy-3-bromopyridine can be determined using a simple
distillation apparatus.

Materials:

Round-bottom flask

Heating mantle

Distillation head with a thermometer adapter

Condenser
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Receiving flask

Thermometer

Boiling chips

2-Benzyloxy-3-bromopyridine sample
Procedure:

e Place a small volume of 2-Benzyloxy-3-bromopyridine into the round-bottom flask along
with a few boiling chips.

o Assemble the distillation apparatus. Ensure the thermometer bulb is positioned just below
the side arm of the distillation head to accurately measure the temperature of the vapor.

e Begin heating the flask gently with the heating mantle.
o Observe the temperature as the liquid begins to boil and the vapor rises.

e The boiling point is the temperature at which the vapor temperature stabilizes while the liquid
is actively boiling and condensate is forming on the condenser.

o For vacuum distillation (as reported at 6 Torr), a vacuum pump is connected to the distillation
apparatus, and the pressure is lowered to the desired level before heating.

Determination of Density

The density of liquid 2-Benzyloxy-3-bromopyridine can be determined using a pycnometer or
by direct mass and volume measurements.

Materials:
o Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical balance
e 2-Benzyloxy-3-bromopyridine sample

o Water bath for temperature control
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Procedure (using a graduated cylinder):

e Weigh an empty, dry graduated cylinder on an analytical balance.

o Carefully add a known volume of 2-Benzyloxy-3-bromopyridine to the graduated cylinder.
» Weigh the graduated cylinder with the sample.

e The mass of the sample is the difference between the two weighings.

o Density is calculated by dividing the mass of the sample by its volume. For higher accuracy,
a pycnometer should be used, and the procedure calibrated with a liquid of known density
(e.g., water).

Synthetic Workflow

A plausible synthetic route for 2-Benzyloxy-3-bromopyridine can be conceptualized based on
established methods for the synthesis of similar pyridine derivatives. A likely pathway involves
the benzylation of a 3-bromopyridin-2-ol precursor. The following diagram illustrates a
generalized experimental workflow for such a synthesis.
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Step 1: Reaction Setup

Start

\

Combine 3-Bromopyridin-2-ol,
Benzyl Bromide, and a Base
(e.g., K2COs) in a suitable solvent (e.g., DMF)

Step 2: ‘;eaction

Heat the reaction mixture
(e.g., 80-100°C) with stirring

\ 4

Monitor reaction progress
by TLC or LC-MS

Step 3:‘}Norkup

Cool the reaction mixture

\

Quench with water and
extract with an organic solvent
(e.g., Ethyl Acetate)

Y

Wash the organic layer
with brine

\

Dry the organic layer
(e.g., over Na2S0a4)

Step 4: Purifica;'on and Analysis

Concentrate the solvent
under reduced pressure

\ 4

Purify the crude product
(e.g., Column Chromatography)

\

Characterize the final product
(NMR, MS, etc.)

End

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 2-Benzyloxy-3-bromopyridine.
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Safety Information

2-Benzyloxy-3-bromopyridine is considered hazardous.[4] It may cause skin and serious eye
irritation, and may cause respiratory irritation.[4] Standard laboratory safety precautions,
including the use of personal protective equipment (gloves, safety glasses, lab coat), should be
followed when handling this compound. Work should be conducted in a well-ventilated fume
hood. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the
supplier.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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